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Compound of Interest

Compound Name: 4-Bromoisoxazole

Cat. No.: B1274380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of 4-
Bromoisoxazole (CAS No. 97925-43-4). Adherence to these procedures is critical for ensuring

personnel safety and regulatory compliance in a laboratory setting.

Hazard Identification and Safety Data Summary
4-Bromoisoxazole is a chemical compound that requires careful handling due to its potential

health hazards. The primary routes of exposure are inhalation, ingestion, and skin or eye

contact.

Key Hazards:

Acute Toxicity: Harmful if swallowed.[1][2][3][4]

Irritant: May cause irritation to the skin, eyes, and respiratory system.[1]

The following table summarizes the key quantitative safety and physical property data for 4-
Bromoisoxazole.
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Property Value Reference(s)

Molecular Formula C₃H₂BrNO [1][2][5]

Molecular Weight 147.96 g/mol [1][2][5]

Appearance White to light yellow solid [5]

Melting Point 38-43 °C [2]

Boiling Point Not available

Flash Point 60 °C (140 °F) [2][3]

GHS Hazard Statements H302: Harmful if swallowed [1][2][3]

Storage Temperature 2-8°C [2][3]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential to minimize exposure. The

following PPE is mandatory when handling 4-Bromoisoxazole.

PPE Category Specification Purpose

Eye Protection
Tightly fitting safety goggles or

a face shield.[6][7]

To protect against splashes

and dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).
To prevent skin contact.

Body Protection
A lab coat or chemical-

resistant apron.[8]

To protect against

contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. A NIOSH-approved

respirator may be necessary if

dust is generated.

To prevent inhalation of dust or

vapors.

Footwear Closed-toe shoes. To protect feet from spills.
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Operational Plan: Step-by-Step Handling Procedure
A strict operational workflow is critical for safety. The following diagram and steps outline the

process for the safe handling of 4-Bromoisoxazole.
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Caption: Workflow for the safe handling of 4-Bromoisoxazole.
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Detailed Steps:

Preparation:

Designate a specific area for handling within a certified chemical fume hood.

Assemble and inspect all necessary PPE for any defects.

Gather all required experimental equipment and reagents to minimize movement in and

out of the handling area.

Handling:

Don the appropriate PPE as specified in the table above.

Carefully weigh the solid 4-Bromoisoxazole on a tared weigh boat or paper. Avoid

creating dust.

Transfer the compound to the reaction vessel within the fume hood.

Cleanup and Decontamination:

Wipe down all work surfaces with an appropriate solvent (e.g., isopropanol, ethanol)

followed by a soap and water solution.

Decontaminate all non-disposable equipment that came into contact with the chemical.

Remove PPE in the correct order to avoid cross-contamination (gloves first, then lab coat,

then eye protection).

Disposal Plan
4-Bromoisoxazole is a halogenated organic compound and must be disposed of as

hazardous waste.

Solid Waste: All solid materials contaminated with 4-Bromoisoxazole, including gloves,

disposable lab coats, bench paper, and empty containers, must be collected in a clearly

labeled hazardous solid waste container.
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Liquid Waste: All liquid waste, including reaction mixtures and cleaning solvents, must be

collected in a dedicated, labeled hazardous liquid waste container for "Halogenated Organic

Waste".[9] Do not mix with non-halogenated waste streams.

Container Decontamination: Empty containers that held 4-Bromoisoxazole should be triple-

rinsed with a suitable solvent. The rinsate must be collected as hazardous liquid waste.

Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and disposal of the hazardous waste.

Emergency Procedures
Spill:

Small Spill: For a small spill of solid material, carefully sweep it up to avoid generating dust

and place it in a labeled hazardous waste container.

Large Spill: In case of a large spill, evacuate the area and contact your institution's

emergency response team.

Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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